Cas no 1804746-12-0 (Ethyl 2-fluoro-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 2-fluoro-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804746-12-0
• MF: C₁₁H₁₀F₅NO₃
• MW: 299.194020748138
• CID: 4830743
• Update Time: 2025-11-01

Ethyl 2-fluoro-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H10F5NO3/c1-2-19-9(18)4-6-3-8(20-11(14,15)16)7(5-12)10(13)17-6/h3H,2,4-5H2,1H3
• InChI Key： SIKJBHFZMLXVPL-UHFFFAOYSA-N
• SMILES： FC1=C(CF)C(=CC(CC(=O)OCC)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 2.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-fluoro-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetate

Ethyl 2-fluoro-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804746-12-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-fluoro-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1804746-12-0, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including multiple fluorinated substituents, make it an attractive building block for drug discovery programs.

The presence of fluoro and trifluoromethoxy groups in the molecular structure imparts distinct physicochemical properties to Ethyl 2-fluoro-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetate. Fluorine atoms are known to enhance metabolic stability, lipophilicity, and binding affinity to biological targets, which are critical factors in drug design. The trifluoromethoxy group further contributes to these properties by increasing electron density and influencing electronic interactions within the molecule. These characteristics have made this compound a valuable asset in the development of novel therapeutic agents.

In recent years, Ethyl 2-fluoro-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetate has been extensively studied for its potential applications in the treatment of central nervous system (CNS) disorders. Research indicates that fluorinated pyridine derivatives exhibit promising activity against neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and interact with specific neurotransmitter receptors has been a focal point of investigation. Preliminary studies have demonstrated its efficacy in modulating pathways associated with cognitive impairment and motor dysfunction.

The pharmaceutical industry has also explored the use of Ethyl 2-fluoro-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetate in the development of anti-inflammatory agents. Inflammatory processes play a pivotal role in various chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. The compound's fluorinated moieties have been shown to interfere with key inflammatory mediators, such as cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. By inhibiting these enzymes, Ethyl 2-fluoro-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetate can help reduce inflammation and alleviate associated symptoms.

Advances in synthetic methodologies have further enhanced the accessibility and scalability of Ethyl 2-fluoro-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetate production. Modern techniques such as flow chemistry and catalytic hydrogenation have enabled researchers to optimize reaction conditions, improve yields, and minimize byproduct formation. These innovations have not only streamlined the synthesis process but also made it more environmentally sustainable. The ability to produce this compound efficiently is crucial for large-scale pharmaceutical applications.

The role of computational chemistry in elucidating the structural and functional properties of Ethyl 2-fluoro-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetate cannot be overstated. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These simulations have helped predict binding affinities, metabolic pathways, and potential side effects, thereby accelerating the drug discovery pipeline. By integrating experimental data with computational predictions, researchers can design more targeted and effective therapeutic strategies.

The future prospects of Ethyl 2-fluoro-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine-6-acetate are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of disease mechanisms evolves, so does the demand for innovative chemical entities like this one. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. By leveraging cutting-edge technologies and interdisciplinary approaches, we can harness the full potential of this compound in addressing unmet medical needs.